Cas no 117259-21-9 (2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol)

2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol structure
117259-21-9 structure
Product Name:2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol
CAS No:117259-21-9
MF:C5H6N4O5
MW:202.124940395355
CID:161409
Update Time:2023-04-05

2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanol,4,5-dinitro-
    • KIH 702
    • 2-{4,5-bisnitro-1H-imidazol-1-yl}ethanol
    • Inchi: 1S/C5H6N4O5/c10-2-1-7-3-6-4(8(11)12)5(7)9(13)14/h3,10H,1-2H2
    • InChI Key: CMYZHWIAUSMICT-UHFFFAOYSA-N
    • SMILES: C(O)CN1C=NC([N+]([O-])=O)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 202.034
  • Monoisotopic Mass: 202.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
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